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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B10818801 Get Quote

Introduction

Tyrphostin AG30 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor

(EGFR) tyrosine kinase.[1][2] It is widely utilized in cell biology research to study EGFR-

mediated signaling pathways and their role in cell proliferation, differentiation, and apoptosis.

Proper preparation of Tyrphostin AG30 solutions is critical for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for dissolving

Tyrphostin AG30 in Dimethyl Sulfoxide (DMSO) for use in cell culture applications.

Mechanism of Action

Tyrphostin AG30 selectively inhibits the tyrosine kinase activity of EGFR, thereby blocking the

autophosphorylation of the receptor and the subsequent downstream signaling cascades.[1][2]

This inhibition can prevent the activation of pathways such as the Ras-Raf-MEK-ERK and

PI3K-Akt pathways, which are crucial for cell growth and survival.
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Caption: Tyrphostin AG30 signaling pathway inhibition.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and storage of

Tyrphostin AG30 solutions.
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Parameter Value Source

Molecular Weight 205.17 g/mol [1][2]

Solubility in DMSO Up to 125 mg/mL (609.25 mM) [1][3][4][5]

41 mg/mL (199.83 mM) [2]

Recommended Stock Solution 10 mM in DMSO [1]

Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution in

DMSO
-80°C for up to 6 months [1][3]

-20°C for up to 1 month [1][3]

Final DMSO Concentration in

Culture

Should not exceed 0.5% to

avoid cytotoxicity; 0.1% is

recommended for sensitive cell

lines.

[6][7]

Note: The solubility of Tyrphostin AG30 in DMSO can be affected by the purity of the DMSO. It

is highly recommended to use newly opened, anhydrous, high-purity DMSO.[1][3][5] If

precipitation is observed, gentle warming (e.g., 37°C) and/or sonication can be used to aid

dissolution.[1][4]

Experimental Protocol: Preparation of Tyrphostin
AG30 for Cell Culture
This protocol details the steps for preparing a stock solution of Tyrphostin AG30 in DMSO and

its subsequent dilution for use in cell culture experiments.

Materials:

Tyrphostin AG30 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Sterile pipette tips

Vortex mixer

Cell culture medium appropriate for the cell line

Sterile phosphate-buffered saline (PBS)

Procedure:

Part 1: Preparation of a 10 mM Stock Solution in DMSO

Calculate the required mass of Tyrphostin AG30:

To prepare 1 mL of a 10 mM stock solution, weigh out 2.05 mg of Tyrphostin AG30
powder (Molecular Weight = 205.17 g/mol ).

Dissolve in DMSO:

Aseptically add the weighed Tyrphostin AG30 to a sterile microcentrifuge tube.

Add 1 mL of anhydrous, high-purity DMSO to the tube.

Vortex the tube until the powder is completely dissolved. If necessary, gently warm the

solution in a 37°C water bath or use a sonicator to aid dissolution.[1][4]

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20

µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][3] Avoid repeated freeze-thaw cycles.[1][3][4]

Part 2: Preparation of Working Solution and Treatment of Cells

Thaw the Stock Solution:

Thaw a single aliquot of the 10 mM Tyrphostin AG30 stock solution at room temperature.
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Dilute to the Final Working Concentration:

Dilute the stock solution in fresh, pre-warmed cell culture medium to achieve the desired

final concentration. For example, to prepare a 10 µM working solution, dilute the 10 mM

stock solution 1:1000 in the culture medium.

Important: Ensure the final concentration of DMSO in the cell culture medium does not

exceed 0.5%.[7] For a 1:1000 dilution, the final DMSO concentration will be 0.1%.

Vehicle Control:

Prepare a vehicle control by adding the same volume of DMSO (without Tyrphostin
AG30) to the cell culture medium at the same final concentration as the experimental

samples.[6]

Cell Treatment:

Remove the existing medium from the cultured cells.

Add the prepared working solution of Tyrphostin AG30 or the vehicle control to the cells.

Incubate the cells for the desired experimental duration under standard culture conditions

(e.g., 37°C, 5% CO₂).
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Caption: Experimental workflow for Tyrphostin AG30 preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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